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Compound of Interest

Compound Name: Aspochalasin M

Cat. No.: B2481514 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Aspochalasin M is publicly available. The

following guidelines are based on the safety profiles of structurally related cytochalasans and

general best practices for handling potent cytotoxic compounds. Researchers must conduct a

thorough risk assessment and consult their institution's safety office before handling this

substance.

Aspochalasin M, a member of the cytochalasan family of mycotoxins, presents potential

hazards that necessitate stringent safety protocols. To ensure the well-being of laboratory

personnel and the integrity of research, a multi-faceted approach to safety, encompassing

personal protective equipment (PPE), operational procedures, and waste disposal, is crucial.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure to Aspochalasin
M. The following table summarizes the recommended PPE for various laboratory activities

involving this compound.
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Body Part
PPE
Recommendation

Standard Purpose

Hands
Double gloving with

nitrile gloves.
ASTM D6319

Prevents skin contact

and absorption. The

outer glove should be

changed immediately

upon contamination.

Eyes

Safety glasses with

side shields or

chemical splash

goggles.

ANSI Z87.1

Protects eyes from

splashes and

aerosols.

Face
Face shield (in

addition to goggles).
ANSI Z87.1

Recommended when

there is a significant

risk of splashes or

aerosol generation.

Body

Disposable, solid-front

lab coat with tight-

fitting cuffs.

Provides a barrier

against contamination

of personal clothing.

Should be changed

regularly and

immediately if

contaminated.

Respiratory

A NIOSH-approved

respirator (e.g., N95

or higher) may be

required depending on

the procedure and

quantity of material

being handled.

Protects against

inhalation of aerosols

or fine powders,

especially during

weighing or solution

preparation.

Operational Plan for Safe Handling
A systematic operational plan minimizes the risk of exposure at every stage of handling

Aspochalasin M. This plan should be integrated into standard laboratory operating
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procedures.

1. Engineering Controls:

Primary Containment: All work with solid Aspochalasin M or concentrated solutions should

be conducted in a certified chemical fume hood or a powder containment hood to minimize

inhalation exposure.

Ventilation: Ensure adequate general laboratory ventilation to dilute any fugitive emissions.

2. Administrative Controls:

Designated Areas: Clearly designate specific areas for handling and storing Aspochalasin
M. These areas should be marked with appropriate warning signs.

Training: All personnel handling Aspochalasin M must receive training on its potential

hazards, safe handling procedures, and emergency protocols.

Restricted Access: Limit access to areas where Aspochalasin M is handled and stored to

authorized personnel only.

3. Hygiene Practices:

Hand Washing: Wash hands thoroughly with soap and water before leaving the designated

handling area, and immediately after removing gloves.

No Personal Items: Prohibit eating, drinking, smoking, and the application of cosmetics in the

laboratory.

Decontamination: Decontaminate all work surfaces and equipment with an appropriate

solvent (e.g., 70% ethanol) after each use.

Disposal Plan
Proper disposal of Aspochalasin M and all contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Step-by-Step Disposal Procedure:
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Segregation: All waste contaminated with Aspochalasin M, including unused compound,

empty vials, contaminated PPE, and cleaning materials, must be segregated from general

laboratory waste.

Waste Containers:

Sharps: Needles, syringes, and other contaminated sharps should be placed in a

designated, puncture-resistant sharps container labeled as "Cytotoxic Waste."

Solid Waste: Contaminated gloves, lab coats, bench paper, and other solid materials

should be collected in a clearly labeled, leak-proof plastic bag or container designated for

cytotoxic waste.[1][2]

Liquid Waste: Unused solutions of Aspochalasin M should be collected in a sealed,

labeled, and chemically compatible waste container.

Labeling: All waste containers must be clearly labeled with "Cytotoxic Waste" and the name

of the compound.

Storage: Store cytotoxic waste in a secure, designated area away from general laboratory

traffic until it can be collected by trained hazardous waste personnel.

Final Disposal: The final disposal of cytotoxic waste must be carried out by a licensed

hazardous waste disposal company, typically through high-temperature incineration.[1]

Below is a diagram illustrating the hierarchy of controls, a fundamental concept in laboratory

safety that prioritizes the most effective measures for mitigating hazards associated with

substances like Aspochalasin M.
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Hierarchy of Controls for Aspochalasin M
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(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for managing exposure to hazardous substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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